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Compound of Interest

Compound Name: Carbosulfan-d18

Cat. No.: B564637

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Carbosulfan-d18
in various solvents. Due to the limited availability of direct solubility data for the deuterated
analog, this guide leverages data from its non-deuterated counterpart, Carbosulfan, as a close
proxy. The isotopic labeling in Carbosulfan-d18 is not expected to significantly alter its

fundamental solubility properties.

Quantitative Solubility Data

The solubility of Carbosulfan has been characterized in agueous and organic solvents. The
data indicates that Carbosulfan is sparingly soluble in water and highly soluble in many
common organic solvents. A summary of the available data is presented below.
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Solvent Solubility Temperature (°C)
Water 0.3 mg/L[1][2][3] 25[1112]

Xylene Miscible (>50%)[3][4] Not Specified
Hexane Miscible (>50%)[3][4] Not Specified
Chloroform Miscible (>50%)[3][4] Not Specified
Dichloromethane Miscible (>50%)[3][4] Not Specified
Methanol Miscible (>50%)[3][4] Not Specified
Acetone Miscible (>50%)[3][4] Not Specified
Ethanol Miscible[1][5] Not Specified

Experimental Protocol for Solubility Determination

The following is a representative "shake-flask" method, a widely accepted technique for

determining the solubility of a compound in a specific solvent.

Objective: To determine the saturation concentration of Carbosulfan-d18 in a selected solvent

at a controlled temperature.

Materials:

e Carbosulfan-d18

e Solvent of interest (e.g., water, ethanol, acetone)

¢ Glass flasks with stoppers

o Constant temperature shaker bath

o Centrifuge

» Analytical balance
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o High-Performance Liquid Chromatography (HPLC) system or other suitable analytical
instrument

e Volumetric flasks and pipettes
e Syringe filters (0.45 um)
Procedure:

e Preparation: Add an excess amount of Carbosulfan-d18 to a series of glass flasks. The
excess solid should be visible to ensure that saturation is reached.

e Solvent Addition: Add a known volume of the solvent to each flask.

o Equilibration: Place the flasks in a constant temperature shaker bath. Agitate the flasks for a
predetermined period (e.g., 24-72 hours) to allow the system to reach equilibrium. The
temperature should be maintained within £0.5°C.

o Phase Separation: After equilibration, allow the flasks to stand undisturbed in the
temperature bath for at least 24 hours to allow the undissolved solid to settle.

o Sample Collection: Carefully withdraw an aliquot of the supernatant using a pipette. To
remove any suspended particles, filter the aliquot through a syringe filter into a clean vial.

o Quantification: Analyze the concentration of Carbosulfan-d18 in the filtered solution using a
validated analytical method, such as HPLC.

o Data Analysis: The average concentration from multiple determinations is taken as the
solubility of Carbosulfan-d18 in the specific solvent at the tested temperature.

Visualizations
Mechanism of Action: Cholinesterase Inhibition

Carbosulfan, like other carbamate insecticides, exerts its toxic effect through the inhibition of
acetylcholinesterase (AChE), an essential enzyme in the nervous system. The diagram below
illustrates this signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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